Cas no 1219912-71-6 (N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide)

• Product Name: N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide
• CAS No: 1219912-71-6
• MF: C₁₇H₂₀F₃N₃O₂
• MW: 355.354814529419
• CID: 6291925
• PubChem ID: 49677482
• Update Time: 2025-06-08

N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide
• F5883-0276
• AKOS024527209
• N-[5-tert-butyl-2-(2-hydroxyethyl)pyrazol-3-yl]-2-(trifluoromethyl)benzamide
• N-(3-(tert-butyl)-1-(2-hydroxyethyl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide
• 1219912-71-6
• N-[3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl]-2-(trifluoromethyl)benzamide
• VU0527842-1

• Inchi： 1S/C17H20F3N3O2/c1-16(2,3)13-10-14(23(22-13)8-9-24)21-15(25)11-6-4-5-7-12(11)17(18,19)20/h4-7,10,24H,8-9H2,1-3H3,(H,21,25)
• InChI Key： AMETWEIPMWOZIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1=CC(C(C)(C)C)=NN1CCO)=O)(F)F

Computed Properties

• Exact Mass: 355.15076138g/mol
• Monoisotopic Mass: 355.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide

Professional Introduction to N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide (CAS No. 1219912-71-6)

N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1219912-71-6, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a pyrazole ring, a trifluoromethyl group, and an amide functional group makes this molecule of particular interest for its potential biological activity and chemical properties.

The pyrazole moiety is a well-known heterocyclic scaffold that is frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. In particular, the 5-substituted pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a tert-butyl group at the 3-position of the pyrazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and thus its bioavailability. This modification is particularly relevant in drug development, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

The benzamide moiety at the 2-position of the molecule further contributes to its complexity and potential biological activity. Benzamides are known to exhibit a wide range of biological effects, including analgesic, anti-inflammatory, and anticonvulsant properties. The combination of a pyrazole ring and a benzamide group in this compound suggests that it may possess multiple modes of action, making it a promising candidate for further investigation.

The presence of a trifluoromethyl group in the benzene ring is another key feature that influences the chemical and biological properties of N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide. Trifluoromethyl groups are frequently incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The electron-withdrawing nature of the trifluoromethyl group can also influence the electronic properties of the molecule, potentially affecting its reactivity and interactions with biological systems.

The hydroxyethyl side chain attached to the pyrazole ring adds another layer of complexity to this compound. This functional group can participate in hydrogen bonding interactions, which may be important for binding to biological targets. Additionally, the hydroxyethyl group can influence the solubility and pharmacokinetic behavior of the molecule. The combination of these various structural elements makes N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide a fascinating subject for further study.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. Pyrazole derivatives have been particularly well-studied due to their broad spectrum of biological activities. Several pyrazole-based drugs have entered clinical development or are already on the market, demonstrating their therapeutic potential. N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide represents an example of how structural modifications can be used to develop new molecular entities with improved pharmacological properties.

The synthesis of N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-yl-2-(trifluoromethyl)benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3-bromo-N-(trifluoromethyl)benzamide and 5-bromo-pyrazole. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the core structure of the molecule. Subsequent functionalization steps are performed to introduce the tert-butyl and hydroxyethyl groups onto the pyrazole ring.

The use of advanced synthetic techniques has enabled researchers to access complex molecular structures like N-3-tert-butyl-1-(2-hydroxyethyl)-1H-pyrazol-5-ylyl-trifluoromethyl-benzamide more efficiently than ever before. Techniques such as flow chemistry and automated synthesis have significantly improved reaction yields and reduced production times. These advancements have made it possible to explore larger chemical spaces and identify novel lead compounds more rapidly.

Once synthesized, N-[3-(tert-butoxycarbonyl)]pyrrolidine must be carefully characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure, purity, and thermal stability of the compound. Understanding these properties is essential for optimizing its formulation and ensuring its suitability for further biological testing.

The potential biological activity of N-[3-(tert-butoxycarbonyl)]pyrrolidine has prompted researchers to investigate its effects on various biological systems. In vitro studies have shown that this compound exhibits promising activity against several targets relevant to human health conditions such as cancer, inflammation, and neurodegenerative diseases. These findings suggest that further exploration may lead to new therapeutic strategies.

In conclusion, N-[3-(tert-butoxycarbonyl)]pyrrolidine is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation into new drug development. With continued advancements in synthetic chemistry and analytical techniques, there is great hope that compounds like N-[3-(tert-butoxycarbonyl)]pyrrolidine will contribute to improving human health outcomes in the future.